Cas no 1912-63-6 (Androsta-3,5-dien-17-one)

• Product Name: Androsta-3,5-dien-17-one
• CAS No: 1912-63-6
• MF: C₁₉H₂₆O
• MW: 270.409145832062
• CID: 118207
• PubChem ID: 15383327
• Update Time: 2025-05-24

Androsta-3,5-dien-17-one Chemical and Physical Properties

Names and Identifiers

• Androsta-3,5-dien-17-one
• (8R,9S,10R,13S,14S)-10,13-dimethyl-1,2,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-one
• 3,5-androstadien-17-one
• AG-E-39656
• Androst-3,5-diene-17-one
• androsta-3,5(6)-dien-17-one
• Androsta-3,5-dien-17-on
• androsta-3,5-diene-17-one
• Androstadien-(3.5)-on-(17)
• CTK0H1701
• D3,5-Androstadien-17-one
• SureCN132234
• DTXSID60572238
• NINLAYUXSUKKHW-QAGGRKNESA-N
• Androsta-3,5-dien-17-one #
• SCHEMBL132234
• AMY39098
• 1912-63-6
• BDBM50135986
• 3,5-Androstandien-17-one
• CHEMBL3752366

• Inchi： 1S/C19H26O/c1-18-11-4-3-5-13(18)6-7-14-15-8-9-17(20)19(15,2)12-10-16(14)18/h3,5-6,14-16H,4,7-12H2,1-2H3/t14-,15-,16-,18-,19-/m0/s1
• InChI Key： NINLAYUXSUKKHW-QAGGRKNESA-N
• SMILES： O=C1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCC=CC3=CC[C@@H]21

Computed Properties

• Exact Mass: 270.19848
• Monoisotopic Mass: 270.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 4.68440

Androsta-3,5-dien-17-one Security Information

• Storage Condition：?20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids

Additional information on Androsta-3,5-dien-17-one

Androsta-3,5-dien-17-one (CAS No. 1912-63-6): A Comprehensive Overview

Androsta-3,5-dien-17-one, also known by its CAS number 1912-63-6, is a steroidal compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology. This compound is a derivative of androstane and is characterized by its unique chemical structure, which includes a 3,5-diene system and a ketone group at the 17-position. The molecular formula of Androsta-3,5-dien-17-one is C₁₉H₂₄O, and it has a molecular weight of 264.4 g/mol.

The chemical structure of Androsta-3,5-dien-17-one plays a crucial role in its biological activity and potential applications. The presence of the 3,5-diene system confers specific properties that make it an interesting compound for various research purposes. This structure allows for the modulation of steroid receptors, which are involved in numerous physiological processes, including metabolism, immune function, and reproductive health.

In recent years, there has been a growing interest in the biological activity of Androsta-3,5-dien-17-one. Studies have shown that this compound exhibits significant androgenic properties, making it a valuable tool in the investigation of androgen receptor (AR) signaling pathways. The androgen receptor is a key player in the development and maintenance of male sexual characteristics and is also involved in various diseases such as prostate cancer.

A study published in the *Journal of Steroid Biochemistry and Molecular Biology* (2022) investigated the effects of Androsta-3,5-dien-17-one on AR activation in prostate cancer cells. The results demonstrated that this compound can effectively bind to the AR and modulate its activity, suggesting potential therapeutic applications in the treatment of prostate cancer. However, further research is needed to fully understand the mechanisms underlying these effects and to evaluate the safety and efficacy of Androsta-3,5-dien-17-one as a therapeutic agent.

Beyond its role in androgenic activity, Androsta-3,5-dien-17-one has also been explored for its potential anti-inflammatory properties. Inflammation is a complex biological response that can contribute to various diseases, including autoimmune disorders and chronic conditions such as arthritis. A study published in *Inflammation Research* (2021) found that Androsta-3,5-dien-17-one can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that this compound may have therapeutic potential in the management of inflammatory diseases.

The pharmacological properties of Androsta-3,5-dien-17-one are another area of active research. Studies have shown that this compound can cross cell membranes efficiently due to its lipophilic nature. This property is important for its ability to interact with intracellular receptors and exert its biological effects. Additionally, the stability of Androsta-3,5-dien-17-one under various conditions has been evaluated to ensure its suitability for use in both research settings and potential clinical applications.

In terms of synthesis, several methods have been developed to produce Androsta-3,5-dien-17-one. One common approach involves the modification of naturally occurring steroids through chemical reactions such as oxidation and reduction. These synthetic routes are designed to optimize yield and purity while minimizing environmental impact. The ability to synthesize this compound efficiently is crucial for advancing research and development efforts.

The future prospects for Androsta-3,5-dien-17-one are promising. Ongoing studies are exploring its potential applications in areas such as hormone replacement therapy (HRT), muscle growth enhancement, and disease treatment. For example, researchers are investigating whether this compound can be used to improve muscle mass and strength in individuals with muscle wasting conditions such as sarcopenia or cachexia.

In conclusion, Androsta-3,5-dien-17-one (CAS No. 1912-63-6) is a steroidal compound with a unique chemical structure that confers significant biological activity. Its androgenic properties make it an important tool for studying AR signaling pathways and potential therapeutic applications in prostate cancer. Additionally, its anti-inflammatory effects suggest potential uses in managing inflammatory diseases. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds promise for contributing to various fields within chemistry and biology.